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Compound of Interest

Compound Name: 2,4-Dichloropyridine

Cat. No.: B017371

Essential Safety and Handling Guide for 2,4-
Dichloropyridine

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 2,4-Dichloropyridine (CAS No. 26452-80-2) in a laboratory
setting. The following information is intended for researchers, scientists, and professionals in
drug development to ensure safe handling and minimize exposure risks.

Chemical Identifier:

Name: 2,4-Dichloropyridine

CAS Number: 26452-80-2[1]

Molecular Formula: CsHsCI2N[2]

Molecular Weight: 147.99 g/mol [2]

Hazard Identification and Classification

2,4-Dichloropyridine is classified as a hazardous chemical and requires careful handling.[1] It
is a combustible liquid that can cause skin and serious eye irritation, may cause respiratory
irritation, and is harmful if swallowed or inhaled.[1][3]
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Hazard Classification Category

Acute Oral Toxicity Category 4[1]
Acute Inhalation Toxicity Category 4[1]
Skin Corrosion/Irritation Category 2[1]
Serious Eye Damage/Irritation Category 2[1]

Specific Target Organ Toxicity (Single Exposure)  Category 3 (Respiratory system)[1]

Flammable Liquids Category 4[1]

Signal Word: Warning[1][3]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2,4-
Dichloropyridine to prevent personal exposure.
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Protection Type

Recommended Equipment

Specification

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.[4]

Conforming to OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166.[4]

[5]

Skin Protection

Appropriate protective gloves

(e.g., Nitrile rubber).

Wear appropriate protective
gloves to prevent skin

exposure.[4]

Body Protection

Lab coat or appropriate

protective clothing.

Wear appropriate protective
clothing to prevent skin

exposure.[4]

Respiratory Protection

Use only outdoors or in a well-
ventilated area.[1][5] If
ventilation is inadequate, use a
NIOSH/MSHA approved

respirator.

A dust mask type N95 (US) or
type ABEK (EN14387)
respirator filter may be

appropriate.[2]

Handling and Storage Procedures

Proper handling and storage are crucial to maintaining the chemical's stability and preventing

accidents.
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Procedure

Guideline

Handling

Wash hands and any exposed skin thoroughly
after handling.[1][5] Do not eat, drink, or smoke
when using this product.[1][3] Avoid breathing
dust, fume, gas, mist, vapors, or spray.[1][5] Use

only in a well-ventilated area.[1][5]

Storage

Keep containers tightly closed in a dry, cool, and
well-ventilated place.[1][5] Keep away from
heat, sparks, and flame.[1] Incompatible with
acids, strong oxidizing agents, acid anhydrides,

and acid chlorides.[1]

First Aid Measures

Immediate response is critical in case of accidental exposure.
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Exposure Route First Aid Procedure

Remove the victim to fresh air and keep at rest
) in a position comfortable for breathing.[6] If
Inhalation s .
breathing is difficult, give oxygen.[1] Seek

medical attention.[1]

Wash off immediately with plenty of water for at
least 15 minutes.[1] If skin irritation occurs, get
Skin Contact medical advice/attention.[5] Take off

contaminated clothing and wash it before reuse.

[3][5]

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[1]
Eye Contact Remove contact lenses, if present and easy to

do. Continue rinsing.[3][5] Get medical attention.

[1]

Clean mouth with water and drink plenty of
water afterward.[1] Do NOT induce vomiting.[7]
Call a POISON CENTER or doctor/physician if
you feel unwell.[3][6]

Ingestion

Spill and Disposal Plan

A clear and immediate plan for spills and waste disposal is essential for laboratory safety.
Accidental Release Measures:
e Minor Spills:

o Ensure adequate ventilation.

o Remove all sources of ignition.

o Absorb with an inert material (e.g., sand, silica gel, acid binder, universal binder, sawdust).

o Sweep up and shovel into suitable containers for disposal.[5]
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e Major Spills:
o Evacuate personnel from the area.
o Wear appropriate PPE, including respiratory protection.
o Contain the spill to prevent it from entering drains or waterways.
o Follow the same clean-up procedure as for minor spills.
Waste Disposal:

» Disposal of this chemical must be in accordance with federal, state, and local environmental
control regulations.

o Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[4]

» Dispose of contents/container to an approved waste disposal plant.[3] Do not allow this
chemical to enter the environment.[5]

Emergency Workflow for 2,4-Dichloropyridine Spill
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Workflow for 2,4-Dichloropyridine Spill
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Caption: Emergency response workflow for a 2,4-Dichloropyridine spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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